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Compound of Interest

Compound Name: Pirtobrutinib

Cat. No.: B8146385

This document provides essential safety and logistical information for laboratory professionals
working with Pirtobrutinib, a potent Bruton's tyrosine kinase (BTK) inhibitor. Adherence to
these guidelines is critical to ensure personnel safety and prevent environmental
contamination. As Pirtobrutinib is classified as a hazardous substance with potential
reproductive and organ toxicity, it must be handled with appropriate precautions.[1][2]

Hazard Identification and Risk Assessment

Pirtobrutinib is identified as a hazardous chemical that may cause damage to fertility or an
unborn child and may cause organ damage through prolonged or repeated exposure.[1][2] It is
also toxic to aquatic life with long-lasting effects.[1] Before commencing any work, a thorough
risk assessment should be conducted to identify potential hazards and implement appropriate
control measures.

Personal Protective Equipment (PPE)

The selection and correct use of Personal Protective Equipment (PPE) are paramount to
minimize exposure risk. The following table outlines the minimum required PPE for handling
Pirtobrutinib in various laboratory settings.
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. . . Required Personal
Operation Engineering Control . )
Protective Equipment

- Respiratory Protection: Full-
face respirator with P100 (or
equivalent) cartridges or a
Powered Air-Purifying
Respirator (PAPR) is
recommended, especially for
Weighing and Aliquoting (Solid  Certified Chemical Fume Hood larger quantities or where
Form) or Glovebox/Isolator aerosolization is possible. -
Hand Protection: Double nitrile
gloves. - Body Protection:
Disposable, solid-front lab coat
with tight cuffs. - Eye
Protection: Chemical splash

goggles. - Other: Shoe covers.

- Hand Protection: Nitrile

] ) gloves. - Body Protection:
Solution Preparation and - )
Certified Chemical Fume Hood  Standard lab coat. - Eye

Handling ) )
Protection: Safety glasses with
side shields.

Biosafety Cabinet (for cell- - Hand Protection: Nitrile
) ) ) based assays) or Ventilated gloves. - Body Protection: Lab

In-vitro / In-vivo Dosing ] ) ]

Cage Changing Station (for coat. - Eye Protection: Safety
animal studies) glasses or face shield.

Note: Always inspect gloves prior to use and wash hands thoroughly after handling.

Experimental Protocols: Safe Handling Procedures

A systematic approach is crucial for safely working with Pirtobrutinib. The following workflow
outlines key procedural steps.

1. Weighing and Aliquoting Solid Pirtobrutinib:
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» Ensure all operations are performed within a certified chemical fume hood or a glovebox to
minimize inhalation exposure.[3]

o Wear all required PPE as specified in the table above.

o Use dedicated spatulas and weigh boats.

e Handle the compound gently to avoid creating dust.

o Close the primary container tightly immediately after use.

o Clean all equipment used for weighing with an appropriate solvent (e.g., 70% ethanol),
collecting the rinsate as hazardous waste.[3]

2. Solution Preparation:

e Prepare solutions in a certified chemical fume hood.

e Add the solvent to the solid Pirtobrutinib slowly to avoid splashing.

o Ensure the container is securely capped.

3. Spill Management:

¢ In case of a spill, do not sweep the dry powder.

« |If a vacuum with a HEPA filter is available, use it to collect the spilled material.[2]

 |If a vacuum is not available, lightly mist the material with water to prevent it from becoming
airborne, and then remove it by mopping or wet wiping.[2]

o Decontaminate the area by wiping surfaces with a solvent known to dissolve the compound
(e.g., DMSO, ethanol), followed by a soap and water wash.

o Collect all cleaning materials as hazardous waste.[3]

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide artificial respiration. Seek

immediate medical attention.[2]

Immediately wash the affected area with plenty
_ of water for at least 15 minutes. Remove
Skin Contact ) ) o
contaminated clothing. If irritation develops,

seek medical attention.[2]

Immediately rinse eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2]

Do NOT induce vomiting. Immediately give large
) quantities of water to drink. Never give anything
Ingestion .
by mouth to an unconscious person. Call a

physician immediately.[2]

Disposal Plan

All waste contaminated with Pirtobrutinib must be treated as hazardous waste and disposed
of in accordance with local, regional, and national regulations.[2]

o Contaminated Labware (pipette tips, tubes, etc.): Collect in a dedicated, lined hazardous
waste container within the fume hood. Seal the container when full.[3]

e Liquid Waste (solutions, rinsates): Collect in a sealed, properly labeled hazardous waste
container. Do not pour down the drain.[3]

» Contaminated PPE: Dispose of disposable gloves, lab coats, and other contaminated items
in a sealed bag and place them in the hazardous waste stream.[3]

» Excess Pirtobrutinib: Offer to a licensed hazardous material disposal company.[4]

Workflow for Safe Handling of Pirtobrutinib
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Workflow for Safe Handling of Pirtobrutinib

Preparation

Conduct Risk Assessment

l

Select Appropriate PPE

i

Prepare Engineering Controls
(Fume Hood / Glovebox)

Handling (v)perations

Weighing and Aliquoting

l

Solution Preparation

;

In-vitro / In-vivo Dosing

Follow Spill
Management Protocol

-
-
-
-
L

Post-Handling -~
>

Decontaminate Work Area
and Equipment

Segregate and Dispose
of Hazardous Waste

Remove PPE Correctly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Pirtobrutinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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